Taleranol

• IUPAC Name: (4S,8S)-8,16,18-trihydroxy-4-methyl-3-oxabicyclo[12.4.0]octadeca-1(14),15,17-trien-2-one
• InChI: InChI=1S/C18H26O5/c1-12-6-5-9-14(19)8-4-2-3-7-13-10-15(20)11-16(21)17(13)18(22)23-12/h10-12,14,19-21H,2-9H2,1H3/t12-,14-/m0/s1
• InChI Key: DWTTZBARDOXEAM-JSGCOSHPSA-N
• Canonical SMILES: CC1CCCC(CCCCCC2=C(C(=CC(=C2)O)O)C(=O)O1)O
• Isomeric SMILES: C[C@H]1CCC[C@H](CCCCCC2=C(C(=CC(=C2)O)O)C(=O)O1)O
• Molecular Formula: C18H26O5
• DSSTOX Substance ID: DTXSID3022532
• Molecular Weight: 322.4 g/mol
• CAS No.: 42422-68-4

Description

Taleranol, also known as P-1560 or Teranol, is a synthetic, nonsteroidal estrogen of the resorcylic acid lactone group. It is related to mycoestrogens found in Fusarium spp. It is the β epimer of zeranol (α-zearalanol) and is a major metabolite of zeranol but with less biological activity.

Synthesis Analysis

The resorcylic acid lactones zearalenone, α-zearalenol, β-zearalenol, α-zearalanol (zeranol), β-zearalanol (this compound), and zearalanone were converted to their glucuronides on a preparative scale in good yields. Reactions were conducted with bovine uridine 5′-diphosphoglucuronyl transferase (UDPGT) as catalyst and uridine 5′-diphosphoglucuronic acid (UDPGA) as cofactor.

Molecular Structure Analysis

This compound has a molecular formula of C18H26O5. Its average mass is 322.396 Da and its monoisotopic mass is 322.178009 Da.

Physical and Chemical Properties Analysis

This compound has a density of 1.2±0.1 g/cm3, a boiling point of 576.0±50.0 °C at 760 mmHg, and a flash point of 207.9±23.6 °C. It has 5 H bond acceptors, 3 H bond donors, and 0 freely rotating bonds.

Scientific Research Applications

Natural Presence in Animals

• Natural Occurrence in Animals : Taleranol, along with its epimer zeranol, has been detected in the urine of pasture-fed animals. This occurrence is attributed to Fusarium species in pastures, but it's unclear if these compounds are directly produced by Fusarium or are metabolites of zearalenone in the animals (Erasmuson, Scahill, & West, 1994).

Distribution in Animal Tissues

• Distribution in Bovine Tissues : this compound has been studied for its distribution in bovine tissues. It's a major metabolite in bovines and efficiently eliminated, with the liver being the main organ of deposition (Chichila, Silvestre, Covey, & Henion, 1988).

Method Development for Detection

• Analytical Method Development : A method was developed for screening and confirming this compound in biological samples, distinguishing illegal use of zeranol from consumption of food contaminated with Fusarium toxins. This method proved useful for quantitative analysis (Blokland, Sterk, Stephany, Launay, Kennedy, & Ginkel, 2006).
• LC-MS/MS Analysis : A confirmatory analytical procedure was developed for determining this compound and other resorcylic acid lactones in urine samples. This method was validated according to European Commission Decision 2002/657/EC (Dusi, Bozzoni, Assini, Tognoli, Gasparini, & Ferretti, 2009).

Prevalence and Control

• Epidemiological Study on Prevalence : An EU study screened over 8000 urine samples for zeranol, a related compound to this compound, to assess the prevalence and implications for control of zeranol abuse. The study suggested that most zeranol detected could be due to in vivo metabolism of Fusarium spp. toxins, with very few cases indicative of zeranol abuse (Launay, Ribeiro, Alves, Vozikis, Tsitsamis, Alfredsson, Sterk, Blokland, Iitia, Lövgren, Tuomola, Gordon, & Kennedy *, 2004).

Metabolism and Excretion

• Metabolism in Animals : this compound, along with zeranol and zearalanone, undergoes glucurono- and sulfoconjugation in rat and pig livers. This study provides biochemical evidence of these processes in these species (Bories, Perdu-Durand, Sutra, & Tulliez, 1991).

Mechanism of Action

Target of Action

Beta-Zearalanol, also known as Taleranol, is a mycotoxin produced by Fusarium species . Its primary targets are estrogen receptors . These receptors play a crucial role in the reproductive system and are involved in the regulation of various physiological processes.

Mode of Action

Despite its nonsteroidal structure, Beta-Zearalanol can bind to estrogen receptors . This binding mimics the action of natural estrogens, leading to changes in the physiological processes regulated by these receptors. The compound’s interaction with its targets can cause reproductive disorders .

Biochemical Pathways

Beta-Zearalanol is a derivative of Zearalenone (ZEN), which is biosynthesized from the acetate-polymalonate pathway . The reduced metabolites of ZEN, including Beta-Zearalanol, are formed in mammals . These metabolites can also activate estrogen receptors, with Alpha-Zearalenol being the most potent endocrine disruptor among these compounds .

Pharmacokinetics

The pharmacokinetics of Beta-Zearalanol involves its interaction with serum albumin, the most abundant plasma protein in circulation . This interaction affects the tissue distribution and elimination of the compound, impacting its bioavailability . The binding affinity of beta-zearalanol towards albumin is lower than that of zen .

Result of Action

The binding of Beta-Zearalanol to estrogen receptors can lead to various effects, including reproductive disorders . Moreover, its potential genotoxic, hepatotoxic, teratogenic, and immunotoxic effects have also been suggested .

Action Environment

The action of Beta-Zearalanol can be influenced by environmental factors. For instance, it is a significant contaminant of maize, barley, wheat, and other cereals . It is heat stable and can withstand storage, milling, cooking, and other processing steps, making its decontamination from food and feeds a complex issue .

Biochemical Analysis

Biochemical Properties

Beta-Zearalanol plays a crucial role in biochemical reactions due to its ability to interact with estrogen receptors. It binds to these receptors with high affinity, mimicking the action of natural estrogens . The enzymes involved in the metabolism of beta-Zearalanol include hydroxysteroid dehydrogenases, which catalyze the reduction of zearalenone to beta-Zearalanol . Additionally, beta-Zearalanol forms stable complexes with serum albumins, affecting its distribution and bioavailability in the body .

Cellular Effects

Beta-Zearalanol exerts various effects on different types of cells and cellular processes. It induces apoptosis and oxidative stress in mammalian reproductive cells . The compound influences cell signaling pathways by activating estrogen receptors, leading to changes in gene expression and cellular metabolism . Beta-Zearalanol’s estrogenic activity can disrupt normal cellular functions, potentially causing reproductive disorders and other health issues .

Molecular Mechanism

At the molecular level, beta-Zearalanol exerts its effects by binding to estrogen receptors, which leads to the activation of estrogen-responsive genes . This binding interaction can result in the inhibition or activation of various enzymes and proteins involved in cellular processes . Beta-Zearalanol’s ability to mimic natural estrogens allows it to interfere with normal hormonal signaling pathways, leading to altered gene expression and cellular responses .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of beta-Zearalanol can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function . Studies have shown that beta-Zearalanol can form stable complexes with serum albumins, which may affect its bioavailability and activity over time . Long-term exposure to beta-Zearalanol in in vitro and in vivo studies has been associated with various cellular and physiological changes .

Dosage Effects in Animal Models

The effects of beta-Zearalanol vary with different dosages in animal models. At low doses, beta-Zearalanol can mimic the effects of natural estrogens, while at high doses, it can cause toxic or adverse effects . Threshold effects have been observed, where certain dosages lead to significant changes in cellular and physiological responses . High doses of beta-Zearalanol have been associated with reproductive disorders and other health issues in animal models .

Metabolic Pathways

Beta-Zearalanol is involved in several metabolic pathways, primarily through its conversion from zearalenone by hydroxysteroid dehydrogenases . The compound can also be conjugated with glucuronic acid, which affects its excretion and bioavailability . The metabolic pathways of beta-Zearalanol involve interactions with various enzymes and cofactors, influencing its overall activity and effects in the body .

Transport and Distribution

Beta-Zearalanol is transported and distributed within cells and tissues through interactions with serum albumins . These interactions affect the compound’s localization and accumulation in different tissues . The binding of beta-Zearalanol to serum albumins can influence its bioavailability and activity, impacting its overall effects on cellular and physiological processes .

Subcellular Localization

The subcellular localization of beta-Zearalanol is influenced by its interactions with estrogen receptors and other cellular components . The compound can be directed to specific compartments or organelles through targeting signals and post-translational modifications . These interactions affect the activity and function of beta-Zearalanol within cells, contributing to its overall effects on cellular processes .